Cas no 26354-06-3 (butane-1,4-diol; 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene; oxepan-2-one)

• Product Name: butane-1,4-diol; 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene; oxepan-2-one
• CAS No: 26354-06-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 278781
• PubChem ID: 168525
• Update Time: 2025-04-19

butane-1,4-diol; 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene; oxepan-2-one Chemical and Physical Properties

Names and Identifiers

• butane-1,4-diol
• butane-1,4-diol,1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene,oxepan-2-one
• 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene
• oxepan-2-one
• SCHEMBL8982380
• 26354-06-3
• 2-oxepanone, polymer with 1,4-butanediol and 1,1'-methylenebis[4-isocyanatobenz
• butane-1,4-diol; 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene; oxepan-2-one

• Inchi： 1S/C15H10N2O2.C6H10O2.C4H10O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;7-6-4-2-1-3-5-8-6;5-3-1-2-4-6/h1-8H,9H2;1-5H2;5-6H,1-4H2
• InChI Key： CLLSFEKDRQKTKP-UHFFFAOYSA-N
• SMILES： O1C(CCCCC1)=O.OCCCCO.O=C=NC1C=CC(=CC=1)CC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 454.2105
• Monoisotopic Mass: 454.210387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Boiling Point: 373.4°Cat760mmHg
• Flash Point: 154°C
• PSA: 125.62